N-Benzyl N-Demethyl Trimebutine-d5

• IUPAC Name: [2-[benzyl(methyl)amino]-3,3,4,4,4-pentadeuterio-2-phenylbutyl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C28H33NO5/c1-6-28(23-15-11-8-12-16-23,29(2)19-21-13-9-7-10-14-21)20-34-27(30)22-17-24(31-3)26(33-5)25(18-22)32-4/h7-18H,6,19-20H2,1-5H3/i1D3,6D2
• InChI Key: FTABTAJMFUXTFE-YRYIGFSMSA-N
• Canonical SMILES: CCC(COC(=O)C1=CC(=C(C(=C1)OC)OC)OC)(C2=CC=CC=C2)N(C)CC3=CC=CC=C3
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])C(COC(=O)C1=CC(=C(C(=C1)OC)OC)OC)(C2=CC=CC=C2)N(C)CC3=CC=CC=C3
• Molecular Formula: C28H33NO5
• Molecular Weight: 468.6 g/mol

Description

Trimebutine is a drug utilized for its antispasmodic properties. It has been studied extensively in various forms, including its synthesis with carbon-14 and deuterium labels, indicating its importance in pharmacokinetics and biochemical studies. The interest in its deuterium-labeled versions, such as "N-Benzyl N-Demethyl Trimebutine-d5", highlights the ongoing research in enhancing the understanding of its metabolism, distribution, and chemical properties (Miura, Hayashida, Chishima, Yoshikawa, & Takeyama, 1988).

Synthesis Analysis

The synthesis of deuterium-labeled trimebutine involves starting from hexadeutero-benzene to introduce deuterium atoms, showing the complexity and precision required in labeling studies. This process allows for the tracing of metabolic pathways and understanding the drug's behavior in biological systems (Miura et al., 1988).

Molecular Structure Analysis

DFT (Density Functional Theory) studies on compounds related to trimebutine reveal insights into their vibrational and electronic spectra, HOMO-LUMO gaps, and molecular electrostatic potential. These studies are crucial for understanding the chemical reactivity and stability of trimebutine derivatives, including "N-Benzyl N-Demethyl Trimebutine-d5" (Mumit, Pal, Alam, Islam, Paul, & Sheikh, 2020).

Chemical Reactions and Properties

Research on similar compounds provides insights into the chemical reactivity and potential interactions trimebutine derivatives may undergo. For instance, studies on the synthesis of benzene derivatives and their reactions under various conditions can shed light on the chemical behavior of "N-Benzyl N-Demethyl Trimebutine-d5" (Kitamura, Gondo, & Katagiri, 2013).

Physical Properties Analysis

The study of molecular complexes and their crystalline structures offers valuable information on the physical characteristics of trimebutine derivatives. Such research aids in understanding the solid-state properties, which are essential for drug formulation and stability assessments (Tarallo, Petraccone, Venditto, & Guerra, 2006).

Chemical Properties Analysis

Investigations into the synthesis and characterizations of benzoic acid derivatives with trimethylsilyl groups provide insights into the chemical properties that could be relevant for "N-Benzyl N-Demethyl Trimebutine-d5". These studies, including quantum chemical methods and spectroscopic analysis, contribute to a comprehensive understanding of the compound's behavior at the molecular level (Zaltariov, Cojocaru, Shova, Săcărescu, & Cazacu, 2016).

Scientific Research Applications

RP-HPLC Determination of Related Impurities in Trimebutine Maleate This research focused on a reverse phase high-performance liquid chromatography (RP-HPLC) method to separate and determine related impurities in trimebutine maleate material. The method proved simple, quick, and accurate, showcasing its utility in quality control and pharmacological studies (Lin Zhi-hua, 2001).

Spectrophotometric and LC Determination of Trimebutine Maleate This study introduced methods for determining trimebutine maleate in the presence of degradation products, employing spectrophotometry and liquid chromatography. The developed methods also helped explore the kinetics of trimebutine maleate's degradation, offering insights into its stability (A. El-Gindy, S. Emara, Ghada M. Hadad, 2003).

Differential Pulse Voltammetric Determination of Trimebutine This paper detailed a method for the differential pulse voltammetric determination of trimebutine in pharmaceuticals. The method was precise and suitable for quantitation in granule dosage forms, contributing to the analytical methodologies for pharmaceutical quality control (N. Adhoum, L. Monser, 2005).

Analytical Studies on Charge Transfer Complexes of Trimebutine This research explored the charge transfer complexes of trimebutine with various π-acceptors, utilizing spectrophotometric methods for drug determination. The study's outcomes underlined the accuracy and precision of the proposed method, providing a viable approach for drug quantification in pharmaceutical forms (H. M. Elqudaby, G. Mohamed, Ghada M G El-Din, 2014).

HPLC Determination of Trimebutine and its Metabolites in Human Plasma This study presented a sensitive HPLC method to measure trimebutine and its main metabolite desmethyl-trimebutine in human plasma. The method was validated and shown suitable for pharmacokinetic studies, offering a reliable analytical tool for therapeutic drug monitoring and pharmacokinetic research (M. Lavit et al., 2000).